Piperogalone

• Molecular Formula: C22H30O3
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 3-[(2E)-3,7-dimethylocta-2,6-dienyl]-4-hydroxy-6-methyl-5-(3-methylbut-2-enyl)cyclohexa-3,5-diene-1,2-dione
• InChI: InChI=1S/C22H30O3/c1-14(2)8-7-9-16(5)11-13-19-21(24)18(12-10-15(3)4)17(6)20(23)22(19)25/h8,10-11,24H,7,9,12-13H2,1-6H3/b16-11+
• InChI Key: ZFMRRJZQXCKLEQ-LFIBNONCSA-N
• Isomeric SMILES: CC1=C(C(=C(C(=O)C1=O)C/C=C(\C)/CCC=C(C)C)O)CC=C(C)C
• Canonical SMILES: CC1=C(C(=C(C(=O)C1=O)CC=C(C)CCC=C(C)C)O)CC=C(C)C
• Synonyms: piperogalone

Description

Piperogalone is a natural product found in Peperomia galioides with data available.

Scientific Research Applications

Phytochemical Properties and Biological Activities

• Prenylated Quinones from Peperomia galioides : Piperogalone, along with galopiperone and hydropiperone, were identified as prenylated quinones in Peperomia galioides. Notably, hydropiperone showed significant antiparasitic activity against Leishmania species (Mahiou et al., 1996).

• Piper Genus and Anti-inflammatory Effects : A systematic review highlighted the medicinal use of Piper species, including anti-inflammatory applications. The study provides a comprehensive analysis of the genus Piper's role in traditional and modern medicinal practices (Lima et al., 2020).

• Piper Longum and Pharmacological Activities : Piper longum, a species closely related to this compound, has been traditionally used for various ailments. It contains numerous phytochemicals, including piperine, which exhibit a wide range of biological activities. These include anti-inflammatory, analgesic, antioxidant, antimicrobial, and anticancer effects (Yadav et al., 2020).

• Bioactive Compounds in Piper Species : Piper species are rich in essential oils and secondary metabolites, showing strong antioxidant, antibacterial, antifungal, and antiparasitic activities. They have therapeutic potential against various chronic disorders (Salehi et al., 2019).

Piperine: A Related Compound with Extensive Research

• Piperine's Pharmacological Activities : Piperine, a major component of Piper species, has been extensively studied. It shows a range of pharmacological activities such as antioxidant, anti-depressive, hepatoprotective, antimicrobial, and anti-inflammatory (Gutierrez et al., 2013).

• Piperine in Traditional and Modern Medicine : Piperine's bioactive effects include antimicrobial action and physiological effects contributing to general human health. Clinical studies have shown its potential as an antioxidant, antitumor, and drug availability enhancer (Stojanović-Radić et al., 2019).

• Piperine and Drug Bioavailability : Piperine enhances the bioavailability of certain drugs, potentially acting through absorption promotion in the gastrointestinal tract or protecting the drug from metabolism/oxidation in its first passage through the liver (Atal et al., 1981).

• Piperine in Drug Formulations : Due to its poor solubility in aqueous environments, advancements in extraction techniques and formulations containing piperine are crucial for enhancing its bioavailability and therapeutic applications (Gorgani et al., 2017).